molecular formula C11H13N3O2 B8675594 4-Azido-1-(4-methoxyphenyl)butan-1-one CAS No. 189079-75-2

4-Azido-1-(4-methoxyphenyl)butan-1-one

Cat. No.: B8675594
CAS No.: 189079-75-2
M. Wt: 219.24 g/mol
InChI Key: RORQLBFGNHMBBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Azido-1-(4-methoxyphenyl)butan-1-one is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

189079-75-2

Molecular Formula

C11H13N3O2

Molecular Weight

219.24 g/mol

IUPAC Name

4-azido-1-(4-methoxyphenyl)butan-1-one

InChI

InChI=1S/C11H13N3O2/c1-16-10-6-4-9(5-7-10)11(15)3-2-8-13-14-12/h4-7H,2-3,8H2,1H3

InChI Key

RORQLBFGNHMBBF-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(=O)CCCN=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-4′-methoxybutyrophenone (Acros Organics) (22.45 g, 106 mmol) in DMF (300 mL) was added sodium azide (13.7 g, 211 mmol). The solution was heated under N2 (g) at 70° C. for 4 h. The milky reaction mixture was partitioned between ethyl acetate (700 mL) and water (500 mL). The organic layer was washed with another portion of water (500 mL), followed by saturated aqueous sodium bicarbonate (500 mL) and brine (500 mL). The organic layer was dried (sodium sulfate) and concentrated to give an oil (22 g, 95% yield) which solidified slowly upon standing. MS m/e 220; HPLC retention time 3.09 min.
Quantity
22.45 g
Type
reactant
Reaction Step One
Quantity
13.7 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Yield
95%

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